Cas no 1186377-08-1 (dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate)

• Product Name: dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate
• CAS No: 1186377-08-1
• MF: C₁₆H₂₁BO₆
• MW: 320.145345449448
• MDL: MFCD16996402
• CID: 2108613
• PubChem ID: 68648457
• Update Time: 2025-10-28

dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate
• dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,4-dicarboxylate
• 2,5-Bis(methoxycarbonyl)phenylboronic Acid Pinacol Ester
• SCHEMBL3453725
• AKOS037644979
• DB-342605
• DIMETHYL2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)TEREPHTHALATE
• CS-0369277
• W18244
• 2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-terephthalic acid dimethyl ester
• AS-55757
• MFCD16996402
• ZDIIHFUQYYAUAD-UHFFFAOYSA-N
• MB20682
• SY261433
• 1,4-dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,4-dicarboxylate
• 1186377-08-1

• MDL： MFCD16996402
• Inchi： 1S/C16H21BO6/c1-15(2)16(3,4)23-17(22-15)12-9-10(13(18)20-5)7-8-11(12)14(19)21-6/h7-9H,1-6H3
• InChI Key： ZDIIHFUQYYAUAD-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OC)C=CC=2C(=O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.1431186g/mol
• Monoisotopic Mass: 320.1431186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų

Additional information on dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate

Recent Advances in the Application of Dimethyl 2-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Terephthalate (CAS: 1186377-08-1) in Chemical Biology and Pharmaceutical Research

Dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate (CAS: 1186377-08-1) is a boronic ester derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique boronate ester functional group, serves as a critical intermediate in the synthesis of various bioactive molecules, including proteolysis-targeting chimeras (PROTACs), boron-containing drugs, and advanced materials for drug delivery systems. The growing interest in this compound is driven by its ability to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry, as well as its potential in boron neutron capture therapy (BNCT) for cancer treatment.

Recent studies have highlighted the role of dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate in the development of novel PROTACs, which are bifunctional molecules designed to degrade target proteins via the ubiquitin-proteasome system. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block for synthesizing PROTACs targeting oncogenic proteins such as BRD4 and EGFR. The boronate ester moiety facilitates the introduction of diverse functional groups, enabling the fine-tuning of PROTAC properties such as solubility, cell permeability, and target binding affinity.

In addition to its applications in PROTACs, dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate has shown promise in the field of BNCT. A preclinical study conducted by researchers at the University of Tokyo (2024) explored the compound's potential as a boron delivery agent for BNCT, a targeted radiotherapy approach for treating glioblastoma and other solid tumors. The study reported that the compound's lipophilic nature and stability under physiological conditions make it an attractive candidate for further development in this area. However, challenges such as optimizing boron accumulation in tumor tissues and minimizing off-target effects remain to be addressed.

The synthetic utility of dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate has also been demonstrated in the construction of boron-doped organic frameworks (BDOFs), which are emerging as promising materials for drug delivery and imaging. A 2024 paper in Advanced Materials described the use of this compound as a monomer for synthesizing BDOFs with tunable porosity and boron content. These frameworks exhibited high loading capacities for anticancer drugs such as doxorubicin and demonstrated pH-responsive release profiles, suggesting their potential as smart drug carriers.

Despite its promising applications, the commercial availability and scalability of dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate remain limited. Recent efforts by pharmaceutical companies such as Takeda and Pfizer have focused on developing cost-effective synthetic routes to this compound, with an emphasis on green chemistry principles. A 2023 patent application by Takeda disclosed a one-pot synthesis method using inexpensive starting materials and mild reaction conditions, which could significantly reduce production costs and environmental impact.

In conclusion, dimethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalate (CAS: 1186377-08-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from PROTAC development to BNCT and advanced drug delivery systems, highlighting its broad utility. Future research should focus on addressing the challenges associated with its clinical translation, including optimizing pharmacokinetic properties and ensuring large-scale synthetic accessibility. As the field continues to evolve, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.